3,4-difluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(2-pyridin-3-ylimidazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H14F2N4O/c18-14-4-3-12(10-15(14)19)17(24)22-7-9-23-8-6-21-16(23)13-2-1-5-20-11-13/h1-6,8,10-11H,7,9H2,(H,22,24)
• InChI Key: ZCTGSWFSRKUMHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=CN2CCNC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H14F2N4O
• Molecular Weight: 328.32 g/mol

Description

This compound is a biologically active ingredient that targets the TLR4 receptor pathway. It has been used in molecular docking to screen out active compounds inhibiting the TLR4 pathway.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a benzamide group, a pyridin-3-yl group, and an imidazol-1-yl group. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Experimental and Theoretical Studies

• Functionalization Reactions : The study of functionalization reactions of related compounds shows the versatility of heterocyclic chemistries in producing various bioactive molecules, which could be analogs or derivatives of "3,4-difluoro-N-(2-(2-(pyridin-3-yl)-1H-imidazol-1-yl)ethyl)benzamide" (Yıldırım, Kandemirli, & Demir, 2005).

Synthesis and Biological Activity

• Antimycobacterial Activity : Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, which share structural motifs with "this compound," have been designed and synthesized, demonstrating considerable activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis (Lv et al., 2017).

Heterocyclic Scaffold Development

• Perfluorinated Heterocyclic Substrates : The use of perfluorinated heterocyclic substrates for synthesizing imidazopyridine systems highlights the potential for developing new heterocyclic scaffolds, which could include derivatives of "this compound" for various applications in drug discovery and material science (Cartwright et al., 2007).

Fluorination and Modification Techniques

• Regioselective Fluorination : The regioselective synthesis of fluorinated imidazo[1,2-a]pyridines, which could relate to methods for modifying "this compound," showcases the importance of fluorination techniques in enhancing the properties of heterocyclic compounds (Liu et al., 2015).

Mechanism of Action

This compound has been identified as a potential inhibitor of the TLR4 receptor pathway. TLR4 receptors play an important role in innate immunity, and this compound could potentially be used in the treatment of diseases where the TLR4 pathway is implicated.